Cas no 227960-58-9 (6-iodo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid)

• Product Name: 6-iodo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
• CAS No: 227960-58-9
• MF: C₁₀H₉IO₃
• MW: 304.081135511398
• MDL: MFCD08669494
• CID: 245034
• PubChem ID: 22177069
• Update Time: 2025-04-19

6-iodo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-carboxylicacid, 3,4-dihydro-6-iodo-
• 6-iodo-3,4-dihydro-2H-chromene-2-carboxylic acid
• 6-iodochroman-2-carboxylic acid
• 2H-1-Benzopyran-2-carboxylicacid,3,4-dihydro-6-iodo
• 6-iodo-chroman-2-carboxylic acid
• 6-Iodochromane-2-carboxylic acid
• 6-iodo-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
• EN300-23628162
• SCHEMBL5847134
• 227960-58-9
• KUUOJGIUGRFQCR-UHFFFAOYSA-N
• CJA96058
• FT-0756962
• DTXSID30623261
• 2H-1-BENZOPYRAN-2-CARBOXYLIC ACID,3,4-DIHYDRO-6-IODO-
• 2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-6-iodo-

• MDL： MFCD08669494
• Inchi： 1S/C10H9IO3/c11-7-2-4-8-6(5-7)1-3-9(14-8)10(12)13/h2,4-5,9H,1,3H2,(H,12,13)
• InChI Key： KUUOJGIUGRFQCR-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)CCC(C(=O)O)O2

Computed Properties

• Exact Mass: 303.96000
• Monoisotopic Mass: 303.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.06940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans